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Compound of Interest

Compound Name: Sulfaclozine sodium

Cat. No.: B1498937

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfaclozine sodium is a sulfonamide antibiotic used in veterinary medicine for the treatment
and prevention of coccidiosis in poultry and other livestock. A thorough understanding of its
aqueous solubility is a critical parameter in formulation development, pharmacokinetic studies,
and environmental risk assessment. These application notes provide a detailed protocol for
determining the equilibrium solubility of sulfaclozine sodium in water, based on the widely
recognized OECD Test Guideline 105, commonly known as the shake-flask method.

This document outlines the necessary materials, a step-by-step experimental procedure, and
analytical methods for the quantification of sulfaclozine sodium.

Physicochemical Properties of Sulfaclozine Sodium

A summary of the key physicochemical properties of sulfaclozine sodium is presented in
Table 1. This information is essential for understanding its behavior in agueous solutions and
for the development of analytical methods.

Table 1: Physicochemical Properties of Sulfaclozine Sodium
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Property Value Reference(s)

4-amino-N-(6-chloro-2-
razinyl)-
Chemical Name by Y ) [1]
benzenesulfonamide,

monosodium salt

Sulfachloropyrazine sodium,
Synonyms _ _ [1]
Sulphachloropyrazine sodium

Chemical Formula C10HsCIN4NaO2S

Molecular Weight 306.70 g/mol [2][3]
White to off-white crystalline

Appearance [4]
powder

UV/Vis Amax in Water 261, 323 nm [1]

pKa (Sulfachloropyridazine) ~5.5-7.0 [5]

Freely soluble in water; ~1
Reported Solubility mg/mL in PBS (pH 7.2); 50 [1][41[6]

mg/mL in water

Note: The pKa value of the closely related compound sulfachloropyridazine suggests that the
solubility of sulfaclozine sodium is likely to be pH-dependent.

Experimental Protocol: Shake-Flask Method

The shake-flask method is considered the "gold standard"” for determining the equilibrium
solubility of a compound. The procedure involves saturating a solvent with the solute over a
defined period and then measuring the concentration of the dissolved substance.

Materials and Equipment

o Sulfaclozine Sodium (=98% purity)
o Reagent-grade water (e.g., Milli-Q or equivalent)

e pH meter
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e Analytical balance

e Mechanical shaker or orbital incubator capable of maintaining a constant temperature
e Centrifuge

e Syringe filters (0.22 um)

o UV-Vis spectrophotometer or High-Performance Liquid Chromatograph (HPLC)

¢ Volumetric flasks and pipettes

o Glass flasks or vials with screw caps

Experimental Workflow

The overall experimental workflow for determining the aqueous solubility of sulfaclozine
sodium is depicted in the following diagram.
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Preparation
[Prepare aqueous solutions of different pH (e.g., 5, 7, 9)] ( Accurately weigh excess sulfaclozine sodium ]
Solyent Solute
4 e N\
Ecpnllbratlon
\ \/

[ Add excess solid to flasks containing aqueous solutions j

\
[Shake flasks at a constant temperature (e.g., 25°C or 37°C) for a defined period (e.g., 24-72h)j
Y
[ Visually confirm the presence of undissolved solid ]
\ J
Equilibrium reached
é Sampling ahd Analysis )
Y
[Centrifuge the suspension to pellet undissolved solidj
\
[ Filter the supernatant using a 0.22 pm syringe filterj
Y
[ Dilute the clear filtrate to a suitable concentration j
4 Quantification )
\
[Analyze the concentration using UV-Vis spectrophotometry or HPLC] [Prepare a calibration curve with known concentrationsj

N\ J :

Absorbance/Peak Area i

v

Calculate the solubility from the calibration curve ]
J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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